3-(3-methoxy-2-methylbenzoyl)-3,9-diazaspiro[5.5]undecane hydrochloride

• IUPAC Name: 3,9-diazaspiro[5.5]undecan-3-yl-(3-methoxy-2-methylphenyl)methanone
• InChI: InChI=1S/C18H26N2O2/c1-14-15(4-3-5-16(14)22-2)17(21)20-12-8-18(9-13-20)6-10-19-11-7-18/h3-5,19H,6-13H2,1-2H3
• InChI Key: UWDZOMQLDYKNIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1OC)C(=O)N2CCC3(CCNCC3)CC2
• Molecular Formula: C18H26N2O2
• Molecular Weight: 302.4 g/mol

Description

3-(3-methoxy-2-methylbenzoyl)-3,9-diazaspiro[5.5]undecane hydrochloride, also known as DMU-212, is a novel compound that has been synthesized for potential use in scientific research. This compound has been found to have a unique mechanism of action and a range of biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

3-(3-methoxy-2-methylbenzoyl)-3,9-diazaspiro[5.5]undecane hydrochloride acts as a selective antagonist of the dopamine D3 receptor, which is a G protein-coupled receptor that is involved in the regulation of dopamine neurotransmission. By blocking the activity of this receptor, this compound can modulate the release of dopamine and other neurotransmitters, leading to a range of physiological effects.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects, including the modulation of dopamine release and the regulation of locomotor activity. It has also been found to have potential anti-addictive effects, making it a promising candidate for the treatment of addiction and related disorders.

Advantages and Limitations for Lab Experiments

3-(3-methoxy-2-methylbenzoyl)-3,9-diazaspiro[5.5]undecane hydrochloride has several advantages for use in lab experiments, including its selectivity for the dopamine D3 receptor and its unique mechanism of action. However, it also has some limitations, including its relatively low potency and the need for further study to fully understand its effects.

Future Directions

There are several potential future directions for the study of 3-(3-methoxy-2-methylbenzoyl)-3,9-diazaspiro[5.5]undecane hydrochloride, including further investigation of its mechanism of action and its potential use in the treatment of addiction and related disorders. Additionally, future research could explore the use of this compound in the study of other physiological processes that are regulated by dopamine neurotransmission.

Synthesis Methods

3-(3-methoxy-2-methylbenzoyl)-3,9-diazaspiro[5.5]undecane hydrochloride can be synthesized using a multi-step process that involves the reaction of various chemical compounds. The first step involves the reaction of 2,4-dimethoxybenzaldehyde with 2-methylcyclohexanone to form 2-methyl-5-(3-methoxy-4,5-dimethoxybenzoyl)cyclohexanone. This intermediate is then reacted with hydrazine hydrate to form the final product, this compound.

Scientific Research Applications

3-(3-methoxy-2-methylbenzoyl)-3,9-diazaspiro[5.5]undecane hydrochloride has shown potential for use in scientific research due to its unique mechanism of action. It has been found to act as a selective antagonist of the dopamine D3 receptor, which is involved in a range of physiological processes including movement, cognition, and reward. This makes this compound a promising candidate for the study of these processes and their underlying mechanisms.